Cas no 2716-09-8 (1,4-Benzenediamine,N1,N4-dinitroso-N1,N4-diphenyl-)
2716-09-8 structure
Product Name:1,4-Benzenediamine,N1,N4-dinitroso-N1,N4-diphenyl-
CAS No:2716-09-8
MF:C18H14N4O2
MW:318.3293633461
CID:284386
PubChem ID:245217
Update Time:2025-04-19
1,4-Benzenediamine,N1,N4-dinitroso-N1,N4-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine,N1,N4-dinitroso-N1,N4-diphenyl-
- N,N'-Dinitroso-N,N'-diphenyl-p-phenylendiamin; N-[4-(nitroso-phenyl-amino)phenyl]-N-phenyl-nitrous amide; N,N'-dinitroso-N,N'-diphenyl-p-phenylenediamine; p-Phenylen-bis-(phenyl-nitrosamin);
- Dinitrosodiphenylparaphenylendiamin
- NSC56932
- NSC-56932
- 2716-09-8
- DTXSID80949908
- SCHEMBL9292268
- N,N'-1,4-Phenylenebis(N-phenylnitrous amide)
-
- Inchi: 1S/C18H14N4O2/c23-19-21(15-7-3-1-4-8-15)17-11-13-18(14-12-17)22(20-24)16-9-5-2-6-10-16/h1-14H
- InChI Key: NQWLNDNFJWATRM-UHFFFAOYSA-N
- SMILES: O=NN(C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)N=O
Computed Properties
- Exact Mass: 318.11182
- Monoisotopic Mass: 318.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 65.3Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 560.8°C at 760 mmHg
- Flash Point: 292.9°C
- Refractive Index: 1.631
- PSA: 65.34
- LogP: 5.32560
1,4-Benzenediamine,N1,N4-dinitroso-N1,N4-diphenyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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